Cas no 401-86-5 (3-amino-5-(trifluoromethyl)phenol)

• Product Name: 3-amino-5-(trifluoromethyl)phenol
• CAS No: 401-86-5
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 1079716
• PubChem ID: 14401229
• Update Time: 2025-04-23

3-amino-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(trifluoromethyl)phenol
• 3-Amino-5-trifluormethyl-phenol
• 3-amino-5-trifluoromethylphenol
• 3-amino-5-trifluoromethyl-phenol
• MB09041
• EN300-179006
• DB-183268
• 401-86-5
• SCHEMBL1265058
• G10581
• AKOS006309117
• 3-HYDROXY-5-(TRIFLUOROMETHYL)ANILINE

• Inchi： 1S/C7H6F3NO/c8-7(9,10)4-1-5(11)3-6(12)2-4/h1-3,12H,11H2
• InChI Key： ZXFYLYRXLSAJEU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)N)O)(F)F

Computed Properties

• Exact Mass: 177.04000
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.57440

Additional information on 3-amino-5-(trifluoromethyl)phenol

3-Amino-5-(Trifluoromethyl)Phenol: A Comprehensive Overview

3-Amino-5-(trifluoromethyl)phenol, also known by its CAS number CAS No. 401-86-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring an amino group at the 3-position and a trifluoromethyl group at the 5-position on a phenol ring, has garnered attention due to its distinctive chemical properties and potential for functionalization in advanced materials.

The synthesis of 3-amino-5-(trifluoromethyl)phenol typically involves multi-step processes, often starting from phenol derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. The compound's ability to undergo various functional group transformations makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

In recent years, researchers have explored the use of 3-amino-5-(trifluoromethyl)phenol in the development of advanced materials, such as high-performance polymers and nanocomposites. Its trifluoromethyl group imparts unique electronic properties, making it suitable for applications in optoelectronics and energy storage devices. For instance, studies have demonstrated its potential as a building block for organic semiconductors, where its electron-withdrawing properties enhance charge transport characteristics.

The compound's phenolic hydroxyl group also plays a crucial role in its reactivity. It allows for easy derivatization through oxidation or protection/deprotection strategies, enabling the creation of diverse chemical libraries. This feature is particularly advantageous in drug discovery programs, where structural diversity is essential for identifying novel bioactive compounds.

From an environmental perspective, 3-amino-5-(trifluoromethyl)phenol has been studied for its biodegradation pathways and environmental fate. Recent research indicates that under specific microbial conditions, the compound can undergo aerobic degradation, reducing its persistence in natural ecosystems. This understanding is critical for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, 3-amino-5-(trifluoromethyl)phenol (CAS No. 401-86-5) stands as a pivotal molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key component in the development of next-generation materials and pharmaceuticals.